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Cat. No.: B13440341 Get Quote

An objective analysis of the novel strigolactone analog MEB55 against standard-of-care

chemotherapy in preclinical breast cancer models, supported by experimental data and

detailed protocols.

This guide provides a comprehensive comparison of the efficacy of MEB55, a synthetic

strigolactone analog, with traditional chemotherapy, specifically focusing on taxanes like

paclitaxel. The data presented is derived from preclinical studies on triple-negative breast

cancer cell lines and xenograft models, offering researchers, scientists, and drug development

professionals a detailed overview of MEB55's potential as a novel anti-cancer agent.

Quantitative Efficacy Comparison
The following table summarizes the key efficacy data from a preclinical study comparing

MEB55 to paclitaxel in an MDA-MB-231 human breast cancer xenograft model.

Treatment Group Dosage
Tumor Weight
Reduction (%)

Reference

MEB55 25 mg/kg 47% [1]

Paclitaxel
Not specified in

excerpts
68% [1]

Control Vehicle 0% [1]
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Mechanism of Action: A Divergent Approach
MEB55 exhibits a distinct mechanism of action compared to traditional cytotoxic chemotherapy

agents. While taxanes like paclitaxel primarily target microtubule dynamics, leading to mitotic

arrest and apoptosis, MEB55 induces cell cycle arrest and apoptosis through the modulation of

key signaling pathways.

MEB55 Signaling Pathway

MEB55 triggers a cellular stress response leading to G2/M cell cycle arrest and apoptosis. This

is achieved through the downregulation of critical cell cycle proteins, Cyclin B1 and Cdc25C.

Concurrently, MEB55 activates the stress-associated p38 MAPK and JNK signaling pathways

while inhibiting the pro-survival signals mediated by ERK1/2 and Akt.
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Caption: MEB55 induces apoptosis via stress signaling pathways.

Traditional Chemotherapy (Paclitaxel) Signaling Pathway

Paclitaxel's primary mechanism involves the stabilization of microtubules, preventing their

depolymerization. This disruption of normal microtubule dynamics leads to the arrest of cells in

the M-phase of the cell cycle, ultimately triggering apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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